Cas no 27019-08-5 (2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 27019-08-5
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 1429468
• PubChem ID: 563533
• Update Time: 2025-06-15

2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethyl)-
• 2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one
• 1(2H)-Naphthalenone, 2-benzyl-3,4-dihydro-
• AKOS011019930
• 2-Benzyl-1-tetralone
• benzyl--tetralone
• 2-benzyl-3,4-dihydro-2H-naphthalen-1-one
• CS-0234586
• 2-Benzyl-3,4-dihydro-1(2H)-naphthalenone #
• EN300-14398300
• 2-Benzyl-3,4-dihydro-1(2H)-naphthalenone
• benzyltetralone
• SCHEMBL3761876
• DTXSID40949787
• 27019-08-5
• Z854043666
• 2-Benzyl-3,4-dihydronaphthalen-1(2H)-one
• 2-Benzyltetralin-1-one

• Inchi： 1S/C17H16O/c18-17-15(12-13-6-2-1-3-7-13)11-10-14-8-4-5-9-16(14)17/h1-9,15H,10-12H2
• InChI Key： LWBKNBIUKKTGEJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.12018
• Monoisotopic Mass: 236.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one

Research Brief on 2-Benzyl-1,2,3,4-Tetrahydronaphthalen-1-One (CAS: 27019-08-5): Recent Advances and Applications

2-Benzyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 27019-08-5) is a synthetic organic compound with a tetrahydronaphthalene backbone, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one as a precursor in the synthesis of novel dopamine receptor modulators. The research team employed a multi-step synthetic route, starting from commercially available naphthalene derivatives, to achieve high yields of the target compound. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were utilized to confirm the structural integrity of the synthesized product. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In another groundbreaking study, researchers investigated the anti-inflammatory properties of 2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one derivatives. The findings, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that structural modifications at the benzyl position significantly enhanced the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Molecular docking studies revealed that these derivatives bind selectively to the active site of cyclooxygenase-2 (COX-2), suggesting a potential mechanism for their anti-inflammatory effects. These insights open new avenues for the design of next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also shed light on the pharmacokinetic properties of 2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one. A 2024 in silico study utilized molecular dynamics simulations to predict the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable blood-brain barrier permeability, reinforcing its potential as a CNS-active agent. Additionally, the study identified key metabolic pathways, which could inform future optimization strategies to enhance the compound's bioavailability and reduce toxicity.

In conclusion, 2-benzyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 27019-08-5) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its promising pharmacological properties, positions it as a valuable tool for drug discovery. Future research should focus on expanding its therapeutic applications, optimizing its pharmacokinetic profile, and exploring novel derivatives with enhanced bioactivity. The integration of experimental and computational approaches will be crucial in unlocking the full potential of this compound in addressing unmet medical needs.